N-butyl-N-(1,1-dioxidotetrahydrothiophen-3-yl)-3-(trifluoromethyl)benzamide

• IUPAC Name: N-butyl-N-(1,1-dioxothiolan-3-yl)-3-(trifluoromethyl)benzamide
• InChI: InChI=1S/C16H20F3NO3S/c1-2-3-8-20(14-7-9-24(22,23)11-14)15(21)12-5-4-6-13(10-12)16(17,18)19/h4-6,10,14H,2-3,7-9,11H2,1H3
• InChI Key: WXDVULCKZYJDRI-UHFFFAOYSA-N
• Canonical SMILES: CCCCN(C1CCS(=O)(=O)C1)C(=O)C2=CC(=CC=C2)C(F)(F)F
• Molecular Formula: C16H20F3NO3S
• Molecular Weight: 363.4 g/mol

Description

N-butyl-N-(1,1-dioxidotetrahydrothiophen-3-yl)-3-(trifluoromethyl)benzamide, also known as DTTB, is a synthetic compound that has gained attention in the scientific community for its potential use in various research applications. DTTB is a member of the tetrahydrothiophene family and has a unique chemical structure that allows it to interact with biological systems in a specific manner.

Scientific Research Applications

Synthesis and Process Improvement

• Studies on the synthesis of compounds with potential antitumor effects and excellent bioactivities highlight methodologies that could be relevant for the synthesis and improvement of processes related to "N-butyl-N-(1,1-dioxidotetrahydrothiophen-3-yl)-3-(trifluoromethyl)benzamide". The key steps involve ring-closing reactions, reduction reactions, and acylation reactions, demonstrating the compound's potential in bioactive applications (H. Bin, 2015).

Polymer and Material Science

• Research on the synthesis and properties of polyamides based on bis(ether-carboxylic acid) or bis(ether amine) derived from 4-tert-butylcatechol offers insights into the creation of noncrystalline, thermally stable polymers with potential applications in various industries. These polymers are readily soluble in polar solvents and can form transparent, flexible, and tough films (S. Hsiao, Chin‐Ping Yang, Shin-Hung Chen, 2000).

Chemical Sensing and Detection

• A study on a fluorescent chemosensor for Cobalt(II) ions in living cells demonstrates the development of compounds with high selectivity and sensitivity for metal ions, which may provide a framework for designing similar sensors using "N-butyl-N-(1,1-dioxidotetrahydrothiophen-3-yl)-3-(trifluoromethyl)benzamide". Such sensors could be applied in environmental monitoring and biological research (Yulong Liu et al., 2019).

Advanced Reagents in Organic Synthesis

• The utility of N-Benzyltriflamide as a Mitsunobu reagent for amine synthesis presents an example of developing novel reagents for the synthesis of primary and secondary benzylamines. This research could inspire the exploration of "N-butyl-N-(1,1-dioxidotetrahydrothiophen-3-yl)-3-(trifluoromethyl)benzamide" as a reagent or catalyst in organic synthesis (Kathryn Bell, D. Knight, M. Gravestock, 1995).

Therapeutic Research and Bioconjugates

• Investigation into the in vivo stability and distribution of astatinated benzamides and nido-carborane compounds provides insights into the development of stable bioconjugates for therapeutic applications. This could guide research into conjugating "N-butyl-N-(1,1-dioxidotetrahydrothiophen-3-yl)-3-(trifluoromethyl)benzamide" with biomolecules for targeted drug delivery or diagnostic imaging (D. Wilbur et al., 2004).